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Compound of Interest

Compound Name: Aluminium isopropoxide

Cat. No.: B147389

Chemical Formula and Structure

Aluminium isopropoxide is an organoaluminium compound most commonly described by the
simple chemical formula AI(OCH(CHs)2)s or CeH21AIO3.[1][2][3] HowevVer, its structure is more
complex than this monomeric formula suggests. In the solid state and in non-polar solvents, it
exists predominantly as an oligomer, most notably a tetramer.[2][3]

Monomeric Unit: The fundamental building block is an aluminium atom coordinated to three
isopropoxide ligands.
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Reactants:
- Aluminium (Al)
- Isopropyl Alcohol (iPrOH)
- Catalyst (HgClz or I2)

Heat to Reflux Reaction Occurs: Vacuum Distillation
in Reaction Flask 2Al + 6iPrOH - 2AI(O-i-Pr)s + 3H2 (e.g., 140-150°C @ 5mmHg)

Purified
Aluminium Isopropoxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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